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Compound of Interest

Compound Name: 1-Bromo-2-propanol

Cat. No.: B008343 Get Quote

An In-depth Technical Guide to 1-Bromo-2-propanol: Chemical Properties and Structure

Introduction
1-Bromo-2-propanol, also known as propylene bromohydrin, is a secondary alcohol

substituted with a bromo group at the primary carbon.[1] It serves as a valuable intermediate in

various organic syntheses. This technical guide provides a comprehensive overview of its

chemical properties, structure, synthesis, and reactivity for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
1-Bromo-2-propanol is a colorless to dark brown liquid.[1][2] It is a flammable and water-

soluble compound.[1][3] The key physical and chemical properties are summarized in the table

below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b008343?utm_src=pdf-interest
https://www.benchchem.com/product/b008343?utm_src=pdf-body
https://www.benchchem.com/product/b008343?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-propanol
https://www.benchchem.com/product/b008343?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-propanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2219033.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-2-propanol
https://cameochemicals.noaa.gov/chemical/19912
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₃H₇BrO [1]

Molecular Weight 138.99 g/mol [1]

Density 1.5585 g/mL at 30 °C [4]

Boiling Point 145-148 °C [2]

Melting Point -67 °F (-55 °C) [1][3]

Flash Point 130 °F (54.4 °C) [1][3]

Vapor Pressure 16 mmHg at 126 °F (52.2 °C) [1][3]

Water Solubility
≥ 100 mg/mL at 72 °F (22.2

°C)
[1][3]

Refractive Index n20/D 1.480 [2]

Chemical Structure
The IUPAC name for this compound is 1-bromopropan-2-ol.[1] It is a chiral molecule and can

exist as two enantiomers, (R)-1-bromo-2-propanol and (S)-1-bromo-2-propanol. The

structure consists of a three-carbon chain with a hydroxyl group on the second carbon and a

bromine atom on the first carbon.

Chemical Structure of 1-Bromo-2-propanol

CH₂Br

CH(OH)

CH₃
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Click to download full resolution via product page

Figure 1: 2D Chemical Structure of 1-Bromo-2-propanol.

Experimental Protocols
Synthesis of 1-Bromo-2-propanol
A common method for the synthesis of 1-bromo-2-propanol involves the reaction of allyl

bromide with sulfuric acid in the presence of a copper sulfate catalyst.[5]

Materials:

Allyl bromide

93% Sulfuric acid

Crystallized copper sulfate

Ice water bath

Potassium carbonate

Diethyl ether

5L flask with a mechanical stirrer

Procedure:

To 313 g of allyl bromide in a five-liter flask, slowly add a mixture of 600 g of 93% sulfuric

acid and 5 g of crystallized copper sulfate in very small portions.[5]

The flask should be continuously stirred and cooled with an ice water bath. The addition

must be slow to prevent excessive charring due to the violent nature of the reaction.[5]

The reaction is typically complete within two hours.[5]

After the reaction is complete, add three liters of water to the mixture.[5]
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Distill the mixture until the distillate no longer separates into two layers upon saturation with

potassium carbonate. This distillation process can take up to six hours.[5]

Extract the distillate multiple times with diethyl ether.[5]

Dry the combined ether extracts over potassium carbonate.[5]

Distill off the ether.[5]

Fractionally distill the remaining liquid. The fraction that comes over at 145-148 °C is 1-
bromo-2-propanol.[5]
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Synthesis and Purification Workflow
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Figure 2: Workflow for the Synthesis and Purification of 1-Bromo-2-propanol.
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Spectroscopic Data
The structure and purity of 1-bromo-2-propanol can be confirmed using various spectroscopic

techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both 1H NMR and 13C NMR data are

available for 1-bromo-2-propanol and can be used to confirm its structure.[6][7]

Conformational isomerism of 1-bromo-2-propanol has been investigated using NMR

spectroscopy.[8]

Infrared (IR) Spectroscopy: IR spectra for 1-bromo-2-propanol are available and can be

used to identify the presence of the hydroxyl functional group.[9]

Mass Spectrometry (MS): Mass spectral data (electron ionization) for 1-bromo-2-propanol
is available, which can be used to determine its molecular weight and fragmentation pattern.

[10]

Reactivity and Stability
1-Bromo-2-propanol is a stable compound under normal conditions.[11] However, it is

combustible and may be sensitive to prolonged exposure to light.[2][11] It is incompatible with

strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[12] When

heated to decomposition, it emits toxic fumes of hydrogen bromide.[3][12]

Safety and Handling
1-Bromo-2-propanol is a hazardous chemical that causes severe skin burns and eye damage.

[1] It is also a flammable liquid and vapor.[1] Exposure may cause drowsiness, narcosis,

headache, vomiting, and damage to the liver and kidneys.[3] It can be absorbed through the

skin.[3] Therefore, appropriate personal protective equipment, including gloves, safety goggles,

and a respirator, should be worn when handling this chemical.[3] It should be stored in a cool,

dry, and well-ventilated area away from sources of ignition.[11][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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